Cas no 1426291-29-3 (4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride)

• Product Name: 4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride
• CAS No: 1426291-29-3
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD22836506
• CID: 4603723
• PubChem ID: 72716164
• Update Time: 2025-05-20

4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride

• MDL： MFCD22836506
• Inchi： 1S/C6H12N2O.ClH/c1-8-4-5(3-7)2-6(8)9;/h5H,2-4,7H2,1H3;1H
• InChI Key： MKKPBCCQDOJYLS-UHFFFAOYSA-N
• SMILES： N1(C)CC(CN)CC1=O.Cl

Computed Properties

• Exact Mass: 164.072
• Monoisotopic Mass: 164.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride

4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride: A Comprehensive Overview

4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride, with the CAS number 1426291-29-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a pyrrolidinone core, which is a common motif in many biologically active molecules. The presence of an aminomethyl group at the 4-position and a methyl group at the 1-position further enhances its chemical diversity, making it a versatile scaffold for medicinal chemistry investigations.

The aminomethyl group introduces a nucleophilic center that can participate in various chemical reactions, including condensation, alkylation, and acylation, which are fundamental in the synthesis of more complex molecules. This reactivity makes it particularly useful in the development of peptidomimetics and other bioactive compounds. Additionally, the methylpyrrolidin-2-one moiety contributes to the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The pyrrolidinone scaffold is known to be present in several pharmacologically active agents, including those used to treat conditions such as depression, anxiety, and neurodegenerative diseases. The hydrochloride salt form of 4-(Aminomethyl)-1-methylpyrrolidin-2-one enhances its solubility in aqueous solutions, making it more suitable for formulation into oral or injectable medications.

One of the most promising applications of this compound is in the field of central nervous system (CNS) drug discovery. The structural features of 4-(Aminomethyl)-1-methylpyrrolidin-2-one suggest that it may interact with various neurotransmitter receptors and ion channels. Preliminary studies have indicated that derivatives of this compound may exhibit properties such as serotonin receptor modulation, which could be beneficial in treating mood disorders. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for developing new therapies for neurological conditions.

The synthesis of 4-(Aminomethyl)-1-methylpyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrrolidinone ring, followed by functional group transformations to introduce the aminomethyl and methyl groups. The final step involves conversion to the hydrochloride salt to improve stability and bioavailability.

The hydrochloride form of this compound is particularly advantageous due to its enhanced solubility compared to the free base form. This property is crucial for pharmaceutical applications, as it allows for easier formulation into dosage forms such as tablets, capsules, and injectables. Additionally, the hydrochloride salt form often exhibits better crystallinity and stability during storage, which are important factors for ensuring the shelf life of pharmaceutical products.

In terms of pharmacokinetic properties, 4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride has shown potential for good oral bioavailability in preclinical studies. This is partly attributed to its favorable solubility profile and ability to be absorbed efficiently through the gastrointestinal tract. Furthermore, preliminary data suggest that this compound has a moderate metabolic clearance rate, which could allow for once or twice daily dosing in therapeutic settings.

The safety profile of 4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride is still under investigation, but early toxicology studies have shown that it exhibits low acute toxicity at high doses. This makes it a promising candidate for further development into safe and effective therapeutic agents. However, comprehensive toxicological assessments are necessary before it can be considered for clinical use.

The potential applications of 4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride extend beyond CNS disorders. It may also have utility in treating inflammatory conditions by modulating inflammatory pathways through interactions with specific enzymes or receptors. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for designing new drugs targeting various diseases.

The development of new pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology techniques. The case of 4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride exemplifies how innovative approaches can lead to the discovery of novel compounds with therapeutic potential. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in drug discovery efforts.

In conclusion, 4-(Aminomethyl)-1-methylpyrrolidin-2-one hydrochloride (CAS no. 1426291-29-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for developing new drugs targeting neurological disorders and other conditions. With ongoing research efforts focused on optimizing its synthesis and evaluating its pharmacological properties, this compound represents an exciting opportunity for advancing therapeutic treatments.